molecular formula C11H13NO3 B8680334 1-(3-Amino-4-hydroxy-phenyl)-cyclopropanecarboxylic acid methyl ester

1-(3-Amino-4-hydroxy-phenyl)-cyclopropanecarboxylic acid methyl ester

Cat. No.: B8680334
M. Wt: 207.23 g/mol
InChI Key: WNVINHKLRMAKJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Amino-4-hydroxy-phenyl)-cyclopropanecarboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO3

Molecular Weight

207.23 g/mol

IUPAC Name

methyl 1-(3-amino-4-hydroxyphenyl)cyclopropane-1-carboxylate

InChI

InChI=1S/C11H13NO3/c1-15-10(14)11(4-5-11)7-2-3-9(13)8(12)6-7/h2-3,6,13H,4-5,12H2,1H3

InChI Key

WNVINHKLRMAKJD-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1(CC1)C2=CC(=C(C=C2)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(4-hydroxy-3-nitro-phenyl)-cyclopropanecarboxylic acid methyl ester (8.3 g, 35.0 mmol) in MeOH (100 mL) was added Raney Ni (0.8 g) under nitrogen atmosphere. The mixture was stirred under hydrogen atmosphere (1 atm) at 35° C. for 8 hours. The catalyst was filtered off through a Celite pad and the filtrate was evaporated under vacuum to give crude product, which was purified by column chromatography on silica gel (P.E./EtOAc 1:1) to give 1-(3-amino-4-hydroxy-phenyl)-cyclopropanecarboxylic acid methyl ester (5.3 g, 74%). 1H NMR (CDCl3, 400 MHz) δ 6.77 (s, 1H), 6.64 (d, J=2.0 Hz, 2H), 3.64 (s, 3H), 1.55-1.52 (m, 2H), 1.15-1.12 (m, 2H).
Quantity
8.3 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
0.8 g
Type
catalyst
Reaction Step One

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